4-amino-N'-[(2,4-dichlorobenzyl)oxy]-N,N-diethyl-1,2,5-oxadiazole-3-carboximidamide

• Molecular Formula: C14H17Cl2N5O2
• Molecular Weight: 358.2 g/mol
• IUPAC Name: 4-amino-N'-[(2,4-dichlorophenyl)methoxy]-N,N-diethyl-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C14H17Cl2N5O2/c1-3-21(4-2)14(12-13(17)19-23-18-12)20-22-8-9-5-6-10(15)7-11(9)16/h5-7H,3-4,8H2,1-2H3,(H2,17,19)/b20-14-
• InChI Key: MSSSNGLSQBJNLB-ZHZULCJRSA-N
• Isomeric SMILES: CCN(CC)/C(=N\OCC1=C(C=C(C=C1)Cl)Cl)/C2=NON=C2N
• Canonical SMILES: CCN(CC)C(=NOCC1=C(C=C(C=C1)Cl)Cl)C2=NON=C2N

Description

(Z)-4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE is a complex organic compound with potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes an oxadiazole ring, a dichlorophenyl group, and an amino group, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the oxadiazole ring and the introduction of the dichlorophenyl and amino groups. Common reagents used in the synthesis include dichlorophenylmethanol, diethylamine, and various catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

(Z)-4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or other reduced derivatives.

Scientific Research Applications

Chemistry

In chemistry, (Z)-4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biological research, this compound can be used to study its effects on various biological systems. Its interactions with enzymes, proteins, and other biomolecules can provide insights into its potential as a therapeutic agent.

Medicine

In medicine, (Z)-4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE may have potential applications as a drug candidate. Its unique structure and reactivity make it a promising compound for the development of new pharmaceuticals.

Industry

In industry, this compound can be used in the production of specialty chemicals, agrochemicals, and other industrial products. Its versatility and reactivity make it valuable for various industrial applications.

Mechanism of Action

The mechanism of action of (Z)-4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE: A similar compound with slight structural variations.

2,4-DICHLOROPHENYLAMINO-OXADIAZOLE: Another compound with a similar core structure but different substituents.

Uniqueness

(Z)-4-AMINO-N’-[(2,4-DICHLOROPHENYL)METHOXY]-N,N-DIETHYL-1,2,5-OXADIAZOLE-3-CARBOXIMIDAMIDE is unique due to its specific combination of functional groups and structural features